Cas no 153559-48-9 (Methyl Bexarotenate)

• Product Name: Methyl Bexarotenate
• CAS No: 153559-48-9
• MF: C₂₅H₃₀O₂
• MW: 362.504507541656
• MDL: MFCD16620614
• CID: 98386
• PubChem ID: 10384066
• Update Time: 2025-09-17

Methyl Bexarotenate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)vinyl)benzoate
• BENZOIC ACID, 4-[1-(5,6,7,8-TETRAHYDRO-3,5,5,8,8-PENTAMETHYL-2-NAPHTHALENYL)ETHENYL]-, METHYL ESTER
• Benzoicacid, 4-[1-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl]-, methyl e...
• methyl 4-(1-(1,2,3,4-tetrahydro-1,1,4,4,6-pentamethylnaphthalen-7-yl)vinyl)benzoate
• bexarotene methyl ester
• Methyl 4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)
• AK110284
• VSMOGQLTPWIBNI-UHFFFAOYSA-N
• 7704AA
• Methyl 4-[1-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)ethenyl]benzoate
• AX8227818
• A809440
• methyl 4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronapthalene-2-yl)vinyl)benzoate
• 4-[1-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)ethen
• Methyl 4-[1-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-ethenyl]benzoate
• SCHEMBL2594347
• Methyl Bexarotenate
• DS-4602
• Methyl 4-[1-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)vinyl]benzoate
• Methyl4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)vinyl)benzoate
• Methyl 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethenyl]benzoate
• C25H30O2
• 153559-48-9
• FT-0659262
• Methyl 4-(1-(3 pound not5 pound not5 pound not8 pound not8-pentamethyl-5 pound not6 pound not7 pound not8-tetrahydronaphthalen-2-yl)vinyl)benzoate
• C72903
• DTXSID10439084
• AKOS015896398
• DGA55948
• Bexarotene-13C4 Methyl Ester

• MDL： MFCD16620614
• Inchi： 1S/C25H30O2/c1-16-14-21-22(25(5,6)13-12-24(21,3)4)15-20(16)17(2)18-8-10-19(11-9-18)23(26)27-7/h8-11,14-15H,2,12-13H2,1,3-7H3
• InChI Key： VSMOGQLTPWIBNI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C(=C)C1C(C)=CC2=C(C=1)C(C)(C)CCC2(C)C)=O

Computed Properties

• Exact Mass: 362.22500
• Monoisotopic Mass: 362.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 7.9

Experimental Properties

• Density: 1.007
• Boiling Point: 472.3°C at 760 mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.536
• PSA: 26.30000
• LogP: 6.19210

Methyl Bexarotenate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids